Cas no 2428-22-0 (4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline)

• Product Name: 4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline
• CAS No: 2428-22-0
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 270877
• PubChem ID: 256312
• Update Time: 2025-10-28

4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline
• 4-(2,4-Cyclopentadien-1-ylidenemethyl)-N,N-dimethylaniline
• 4-(cyclopenta-2,4-dienylidenemethyl)-N,N-dimethylbenzenamine
• 4-cyclopentadienylidenemethyl-N,N-dimethyl-aniline
• 6-(4'-dimethylaminophenyl)fulvene
• 6-(4-dimethylaminophenyl)fulvene
• 6-(p-dimethylaminophenyl)fulvene
• 6-(p-dimethylanilinyl)fulvene
• 6-(p-N,N-dimethylanilinyl)fulvene
• AC1L5UBR
• AC1Q1IN9
• AT-051
• NCIOpen2_000967
• NSC83084
• NCGC00184104-02
• CHEMBL1707633
• N-(4-(2,4-Cyclopentadien-1-ylidenemethyl)phenyl)-N,N-dimethylamine
• HMS3088F12
• N-[4-(2,4-cyclopentadien-1-ylidenemethyl)phenyl]-N,N-dimethylamine
• NSC 83084
• NCGC00184104-01
• 2428-22-0
• 4-(cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethyl-aniline
• UNII-R3V6L7BA7F
• 4-(2,4-CYCLOPENTADIEN-1-YLIDENEMETHYL)-N,N-DIMETHYLBENZENAMINE
• SMR001560076
• P-TOLUIDINE, .ALPHA.-CYCLOPENTADIENYLIDENE-N,N-DIMETHYL-
• NCGC00184104-04
• AT-051/40133408
• 4-[(CYCLOPENTA-2,4-DIEN-1-YLIDENE)METHYL]-N,N-DIMETHYLANILINE
• NSC-83084
• NCGC00184104-03
• MLS002694145
• R3V6L7BA7F
• P-TOLUIDINE, .ALPHA.-2,4-CYCLOPENTADIEN-1-YLIDENE-N,N-DIMETHYL-
• Benzenamine, 4-(2,4-cyclopentadien-1-ylidenemethyl)-N,N-dimethyl-
• AKOS021638013
• DTXSID50179013

• Inchi： 1S/C14H15N/c1-15(2)14-9-7-13(8-10-14)11-12-5-3-4-6-12/h3-11H,1-2H3
• InChI Key： FIXQBRDVPNLSGD-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(/C=C2/C=CC=C/2)=CC=1

Computed Properties

• Exact Mass: 197.12055
• Monoisotopic Mass: 197.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.089
• Boiling Point: 357.5°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.664
• PSA: 3.24
• LogP: 3.26200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline

Comprehensive Overview of 4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline (CAS No. 2428-22-0)

4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline (CAS No. 2428-22-0) is a specialized organic compound that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. This compound, characterized by its unique cyclopentadiene and dimethylaniline moieties, exhibits intriguing electronic and optical properties, making it a subject of interest for researchers exploring advanced functional materials and molecular electronics.

The structural features of 4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline contribute to its potential applications in photochromic materials and nonlinear optics (NLO). With the growing demand for smart materials and light-responsive systems, this compound is being studied for its ability to undergo reversible structural changes upon light exposure. Such properties are highly relevant in the development of optical switches, data storage devices, and sensors, aligning with current trends in nanotechnology and optoelectronics.

In the realm of pharmaceutical chemistry, 4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline serves as a valuable intermediate for the synthesis of more complex molecules. Its electron-rich aromatic system and conjugated double bonds make it a versatile building block for designing bioactive compounds. Researchers are particularly interested in its potential role in drug discovery, especially in the context of targeted therapies and small-molecule inhibitors.

From an environmental perspective, the compound's stability and compatibility with green chemistry principles are being evaluated. As industries shift toward sustainable practices, the synthesis and application of 4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline are being optimized to minimize waste and reduce energy consumption. This aligns with the broader goals of circular economy and eco-friendly manufacturing.

Recent advancements in computational chemistry have enabled deeper insights into the electronic structure and reactivity of 4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline. Density functional theory (DFT) calculations and molecular modeling techniques are being employed to predict its behavior in various chemical environments, facilitating its rational design for specific applications. These computational tools are invaluable for accelerating materials discovery and reducing experimental costs.

The compound's potential in dye-sensitized solar cells (DSSCs) is another area of active research. Its light-absorbing properties and charge transfer characteristics make it a candidate for improving the efficiency of renewable energy technologies. With the global push toward carbon neutrality, such innovations are critical for advancing clean energy solutions.

In summary, 4-(Cyclopenta-2,4-dien-1-ylidenemethyl)-N,N-dimethylaniline (CAS No. 2428-22-0) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique properties and adaptability to modern research trends underscore its importance in cutting-edge science and industrial innovation. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in materials science, energy, and healthcare.